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For Researchers, Scientists, and Drug Development Professionals

Introduction
Menisdaurin D is a cyclohexylideneacetonitrile derivative, a class of natural products that has

garnered interest for its potential therapeutic applications. Initially isolated from the hypocotyl of

the mangrove plant Bruguiera gymnorrhiza, Menisdaurin D has demonstrated notable

biological activity, particularly as an antiviral agent. This technical guide provides a

comprehensive overview of the discovery, characterization, and known biological functions of

Menisdaurin D, with a focus on quantitative data, experimental methodologies, and the cellular

signaling pathways it may modulate.

Discovery and Characterization
Menisdaurin D was first identified as a new natural product during a phytochemical

investigation of Bruguiera gymnorrhiza. Its structure was elucidated through extensive

spectroscopic analysis, including High-Resolution Electrospray Ionization Mass Spectrometry

(HR-ESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Data for Menisdaurin D
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Property Value Reference

Molecular Formula C₁₄H₂₁NO₇ [1]

Molecular Weight 315.13 g/mol [1]

Appearance Yellow powder [1]

HR-ESI-MS ([M − H]⁻)
m/z: 314.1238 (calcd for

C₁₄H₂₀NO₇, 314.1240)
[1]

Infrared (IR) νₘₐₓ (cm⁻¹) 2219 (α,β-unsaturated nitrile) [1]

¹H-NMR and ¹³C-NMR Data
See original publication for

detailed spectra.
[1]

Biological Activity: Anti-Hepatitis B Virus (HBV)
Potential
Menisdaurin D has been evaluated for its antiviral properties and has shown activity against

the Hepatitis B virus. The effective concentration for 50% inhibition (EC₅₀) was determined in a

human hepatoblastoma cell line.

Table 2: In Vitro Anti-Hepatitis B Virus (HBV) Activity of Menisdaurin D

Compound Cell Line Assay EC₅₀ (μg/mL) Reference

Menisdaurin D
Human

hepatoblastoma
Anti-HBV >10 [1]

Note: While the original publication states EC50 values for a range of related compounds, the

specific value for Menisdaurin D is reported as greater than 10 µg/mL, indicating moderate to

low activity in this specific assay compared to other isolates from the same study.

Potential Signaling Pathway Modulation
While direct studies on the signaling pathways modulated by pure Menisdaurin D are limited,

research on extracts from Bruguiera gymnorrhiza, the plant source of Menisdaurin D, provides
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valuable insights into its potential mechanisms of action. These extracts have been shown to

influence key cellular signaling cascades involved in inflammation, oxidative stress, and

apoptosis. It is plausible that Menisdaurin D contributes to these effects.

NF-κB Signaling Pathway
Extracts of Bruguiera gymnorrhiza have been demonstrated to regulate the NF-κB pathway.[2]

The NF-κB signaling cascade is a critical regulator of the inflammatory response. In its inactive

state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation

by various inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to

its ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to

the nucleus and activate the transcription of pro-inflammatory genes. The potential inhibitory

effect of Menisdaurin D on this pathway warrants further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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